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Compound of Interest

Compound Name: 2-Bromophenanthrene

Cat. No.: B1281488

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for 2-Bromophenanthrene based on available data. However, a complete and
official Safety Data Sheet (SDS) with all quantitative toxicological data for this specific
compound is not readily available. Therefore, some recommendations are based on the known
hazards of structurally similar brominated aromatic compounds. All laboratory personnel must
exercise caution and adhere to established safety protocols when handling this chemical.

Chemical and Physical Properties

2-Bromophenanthrene is a polycyclic aromatic hydrocarbon (PAH) containing a bromine
atom. Understanding its physical and chemical properties is fundamental to its safe handling.
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Property Value Source
Chemical Formula C14HoBr [1112]
Molecular Weight 257.13 g/mol [1]

CAS Number 62162-97-4 [2]
Appearance White to off-white solid [3]
Melting Point 97 °C [3]
Boiling Point Not available

Solubility Soluble in Chloroform [4]
Purity Typically 297% (GC) [3]

Hazard Identification and GHS Classification

Based on available information for 2-Bromophenanthrene and similar brominated
compounds, the following GHS hazard classifications are anticipated.

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.
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Note: This classification is based on data for similar compounds and may not be exhaustive for
2-Bromophenanthrene.

Experimental Protocols: Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of 2-
Bromophenanthrene in a laboratory setting.
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Safe Handling Workflow for 2-Bromophenanthrene
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A logical workflow for the safe handling of 2-Bromophenanthrene.
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Handling and Storage
Handling

» Engineering Controls: Handle 2-Bromophenanthrene exclusively in a well-ventilated area,
preferably within a certified chemical fume hood.

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles and a face shield.
o Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene).

o Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger quantities,
a chemical-resistant apron is recommended.

e Hygiene Practices: Avoid inhalation of dust and contact with skin and eyes. Wash hands
thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage

o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

e Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures
First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

e In Case of Skin Contact: Immediately flush the affected area with copious amounts of water
for at least 15 minutes while removing contaminated clothing. Seek medical attention if
irritation persists.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Firefighting Measures

o Suitable Extinguishing Media: Use a fire extinguisher appropriate for the surrounding fire,
such as dry chemical, carbon dioxide, or foam.

o Specific Hazards: Combustion may produce toxic fumes, including carbon oxides and
hydrogen bromide gas.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
PPE as described in Section 4.1.

o Containment and Cleanup: For solid spills, carefully sweep up the material to avoid
generating dust and place it in a labeled, sealed container for disposal. For solutions, absorb
the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for
disposal.

e Environmental Precautions: Prevent the material from entering drains or waterways.

Stability and Reactivity

» Reactivity: No specific reactivity data is available. However, as a brominated aromatic
compound, it may undergo reactions typical of this class of chemicals.

o Chemical Stability: Stable under recommended storage conditions.

e Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,
carbon dioxide, and hydrogen bromide.

Toxicological Information
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o Acute Toxicity: No quantitative data (e.g., LD50) is available for 2-Bromophenanthrene. It is
classified as harmful if swallowed (H302).

» Skin Corrosion/Irritation: Causes skin irritation (H315).
o Serious Eye Damage/Irritation: Causes serious eye irritation (H319).
o Respiratory Irritation: May cause respiratory irritation (H335).

o Chronic Toxicity: No data is available on the long-term health effects of exposure to 2-
Bromophenanthrene.

Disposal Considerations

» Waste Disposal: Dispose of 2-Bromophenanthrene and any contaminated materials as
hazardous waste. All waste must be handled in accordance with local, state, and federal
regulations. Contact a licensed professional waste disposal service to ensure proper
disposal.

This technical guide is intended to provide essential safety information for handling 2-
Bromophenanthrene. It is imperative that all users consult with their institution's
Environmental Health and Safety (EHS) department for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromophenanthrene: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281488#safety-and-handling-precautions-for-2-
bromophenanthrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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